Cas no 645-96-5 (benzeneselenol)

• Product Name: benzeneselenol
• CAS No: 645-96-5
• MF: C₆H₅Se
• MW: 156.063900709152
• MDL: MFCD00000001
• CID: 82907
• PubChem ID: 24863368
• Update Time: 2025-08-04

benzeneselenol Chemical and Physical Properties

Names and Identifiers

• Phenylselenol
• Benzeneselenol~Selenophenol
• Benzeneselenol
• Benzene,selenyl
• HYDROSELENOBENZENE
• Phenol,seleno
• phenyl selenide
• SELENOPHENOL
• Selenylbenzene
• Phenyl selenomercaptan
• EINECS 211-457-2
• PhSeH
• 645-96-5
• GXE
• B2105
• Benzene, selenyl-
• CHEMBL5186653
• Phenylselenium
• ?PHENYLSELENOL
• Phenol, seleno-
• AKOS015840368
• YWBHROUQJYHSOR-UHFFFAOYSA-N
• DTXSID30275709
• MFCD00000001
• CS-0197351
• Benzeneselenol, 97%
• BDBM50588925
• benzeneselenol

• MDL： MFCD00000001
• Inchi： 1S/C6H5Se/c7-6-4-2-1-3-5-6/h1-5H
• InChI Key： YWBHROUQJYHSOR-UHFFFAOYSA-N
• SMILES： [Se]C1C=CC=CC=1 |^1:0|
• BRN： 385715

Computed Properties

• Exact Mass: 157.96300
• Monoisotopic Mass: 156.955647
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 46.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing

Experimental Properties

• Color/Form: A foul smelling yellow liquid
• Density: 1.479 g/mL at 25 °C(lit.)
• Boiling Point: 183°C(lit.)
• Flash Point: 70 ºC
• Refractive Index: n20/D 1.616(lit.)
• Water Partition Coefficient: Not miscible or difficult to mix in water.
• PSA: 0.00000
• LogP: 0.59290
• Solubility: Insoluble in water
• Sensitiveness: Air Sensitive
• Vapor Pressure: 1.0±0.3 mmHg at 25°C

benzeneselenol Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H301,H331,H373,H410
• Warning Statement： P261,P273,P301+P310,P311,P501
• Hazardous Material transportation number：UN 2810 6.1/PG 2
• WGK Germany：3
• Hazard Category Code： 23/25-33-50/53
• Safety Instruction： S20/21-S28-S45-S60-S61
• FLUKA BRAND F CODES：10-23
• Hazardous Material Identification：
• Safety Term：6.1
• Packing Group：II
• Risk Phrases：R23/25; R33; R50/53
• HazardClass：6.1
• PackingGroup：III
• TSCA：Yes
• Packing Group：II
• Hazard Level：6.1
• Storage Condition：4° CStore…,-4℃Store…Better

Additional information on benzeneselenol

Benzeneselenol (CAS No. 645-96-5): Chemical Properties, Applications, and Recent Research Developments

Benzeneselenol, with the chemical formula C₆H₅SeOH, is an organoselenium compound characterized by a benzene ring substituted with a selenol functional group. Its CAS number 645-96-5 uniquely identifies it in the chemical database, facilitating its recognition in various scientific and industrial contexts. This compound has garnered significant attention due to its unique chemical properties and potential applications in pharmaceuticals, agrochemicals, and material science.

The structure of benzeneselenol consists of a benzene ring bonded to a selenol group (Se-OH), which imparts distinct reactivity compared to its sulfur analog, benzenethiol. Selenium, being part of the same group as sulfur in the periodic table, shares some similarities but also exhibits notable differences in its chemical behavior. The presence of the selenol group makes benzeneselenol a versatile intermediate in organic synthesis, particularly in the development of selenium-containing drugs and materials.

In recent years, benzeneselenol has been extensively studied for its potential biological activities. Selenium compounds are known for their antioxidant properties and their role in enzyme systems. Research has indicated that benzeneselenol may exhibit similar effects by scavenging reactive oxygen species (ROS) and modulating oxidative stress pathways. This has led to investigations into its potential applications in anti-inflammatory and anti-cancer therapies.

Benzeneselenol's reactivity is further enhanced by its ability to participate in various chemical reactions, including oxidation, reduction, and coupling reactions. These properties make it a valuable building block in the synthesis of more complex selenium-containing molecules. For instance, it can be used to introduce selenium atoms into pharmacophores, which are key structural features responsible for the biological activity of drugs.

The synthesis of benzeneselenol typically involves the reaction of phenylsulfenyl chloride with sodium hydroxide or other strong bases, followed by oxidation if necessary. Alternative synthetic routes have also been explored, including the use of selenium-containing Grignard reagents or organoselenium intermediates. These synthetic methods have been optimized to improve yield and purity, ensuring that the final product meets the stringent requirements for research and industrial applications.

In pharmaceutical research, benzeneselenol has been investigated for its potential role in treating neurological disorders. Selenium compounds have shown promise in protecting neurons from oxidative damage and reducing inflammation associated with neurodegenerative diseases. Preclinical studies have demonstrated that derivatives of benzeneselenol may enhance neuroprotective effects by modulating signaling pathways involved in neuronal survival and death.

The agrochemical industry has also explored the use of benzeneselenol as a component in crop protection agents. Selenium-based compounds can enhance plant resistance to pathogens and environmental stressors, improving crop yield and quality. Additionally, research suggests that selenium-enriched plants may offer nutritional benefits to consumers due to the essential role of selenium in human health.

Material science applications of benzeneselenol are emerging as another area of interest. Selenium-containing polymers and coatings exhibit unique properties such as enhanced durability and corrosion resistance. These materials are being developed for use in aerospace, automotive, and construction industries where high performance under extreme conditions is required.

The environmental impact of using benzeneselenol has been carefully evaluated to ensure sustainable practices. Biodegradability studies have shown that while selenium compounds can persist in the environment, proper disposal methods minimize their ecological footprint. Efforts are ongoing to develop greener synthetic routes that reduce waste and energy consumption without compromising efficiency.

In conclusion, benzeneselenol (CAS No. 645-96-5) is a multifaceted compound with significant potential across multiple industries. Its unique chemical properties make it valuable in pharmaceuticals, agrochemicals, and material science. Ongoing research continues to uncover new applications and refine synthetic methodologies for this important organoselenium derivative.